Cas no 2343964-08-7 (rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid)
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2343964-08-7
- EN300-7425053
- rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
-
- Inchi: 1S/C9H10F3N3O2/c1-15-6-2-4(8(16)17)7(9(10,11)12)14-5(6)3-13-15/h3-4,7,14H,2H2,1H3,(H,16,17)/t4-,7-/m0/s1
- InChI Key: SNJRXZVRNBGZCC-FFWSUHOLSA-N
- SMILES: FC([C@@H]1[C@@H](C(=O)O)CC2=C(C=NN2C)N1)(F)F
Computed Properties
- Exact Mass: 249.07251106g/mol
- Monoisotopic Mass: 249.07251106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.2Ų
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7425053-0.05g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 0.05g |
$888.0 | 2025-03-11 | |
| Enamine | EN300-7425053-0.1g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 0.1g |
$930.0 | 2025-03-11 | |
| Enamine | EN300-7425053-0.25g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 0.25g |
$972.0 | 2025-03-11 | |
| Enamine | EN300-7425053-0.5g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 0.5g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-7425053-1.0g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-11 | |
| Enamine | EN300-7425053-2.5g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
| Enamine | EN300-7425053-5.0g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
| Enamine | EN300-7425053-10.0g |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid |
2343964-08-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 |
rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
Racemic (5R,6R)-1-Methyl-5-(Trifluoromethyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 2343964-08-7, commonly referred to as rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a racemic mixture of the (5R,6R) stereoisomer and exhibits a unique combination of structural features that make it a promising candidate for various applications. The molecule's core structure is a pyrazolo[4,3-b]pyridine ring system, which is fused with a pyridine ring and contains a trifluoromethyl group at the 5-position and a methyl group at the 1-position. These substituents contribute to its distinctive chemical properties and biological activity.
Recent studies have highlighted the importance of pyrazolo[4,3-b]pyridine derivatives in drug discovery. The presence of the trifluoromethyl group introduces electronic effects that enhance the compound's stability and bioavailability. Additionally, the carboxylic acid moiety at the 6-position plays a crucial role in modulating the molecule's acidity and reactivity. Researchers have explored the potential of this compound as a modulator of G-protein coupled receptors (GPCRs) and other therapeutic targets. Its ability to interact with these receptors has been validated through in vitro assays and computational modeling studies.
The synthesis of rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in asymmetric catalysis have enabled the selective formation of the (5R,6R) stereoisomer with high enantiomeric excess. This has been achieved through the use of chiral ligands and transition metal catalysts. The optimization of reaction conditions has significantly improved the overall yield and purity of the compound.
In terms of biological activity, this compound has shown potential as an antidepressant and anxiolytic agent in preclinical studies. Its ability to modulate serotonin reuptake has been extensively studied using rodent models. Furthermore, its anti-inflammatory properties have been explored in the context of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The compound's selectivity for specific inflammatory pathways has been attributed to its unique structural features.
The application of rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,b]pyridine-6-carboxylic acid extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of novel catalysts for organic synthesis. Researchers have also investigated its potential as a building block for constructing advanced materials with tailored electronic properties.
From an environmental standpoint,rac-(5R,R)-1-methyl-5-trifluoromethyl... exhibits low toxicity profiles in aquatic organisms under controlled laboratory conditions. Its biodegradation pathways have been studied to assess its environmental impact. These studies have demonstrated that the compound undergoes rapid hydrolysis under acidic conditions and is not expected to accumulate in ecosystems over long periods.
In conclusion,rac-(5R,R)-1-methyl... represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As new insights into its mechanism of action continue to emerge,rac-(5R,R)-1-methyl... is poised to play an increasingly important role in advancing both therapeutic interventions and materials science.
2343964-08-7 (rac-(5R,6R)-1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)